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Compound of Interest

Compound Name: (S,R)-S63845

Cat. No.: B8081686 Get Quote

(S,R)-S63845 is the isomer of S63845 and is utilized as an experimental control. S63845 is a

potent and selective inhibitor of Myeloid Cell Leukemia 1 (MCL1), a pro-survival protein often

overexpressed in cancers.[1] While the Safety Data Sheet (SDS) for the closely related

compound S63845 indicates it is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), it is imperative for researchers to handle this potent

research compound with a comprehensive safety-first approach.[2] The responsibility for

developing proper handling and personal protection methods lies with the user, based on the

specific conditions of use.[2]

Personal Protective Equipment (PPE)
Although the available SDS for S63845 does not mandate specific PPE, best practices for

handling potent, biologically active small molecules in a laboratory setting should be followed.

[2] The following table summarizes the recommended PPE for various tasks involving (S,R)-
S63845.
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Task
Recommended Personal Protective

Equipment (PPE)

Weighing and Aliquoting Powder

- Primary: Disposable nitrile gloves (double-

gloving recommended), safety glasses with side

shields, and a lab coat. - Secondary (in case of

potential for aerosolization): A NIOSH-approved

respirator (e.g., N95) and a face shield should

be considered.

Preparing Solutions
- Disposable nitrile gloves, safety glasses, and a

lab coat.

Cell Culture Experiments
- Disposable nitrile gloves, lab coat, and safety

glasses.

Animal Handling (In Vivo Studies)

- Disposable nitrile gloves, lab coat, and safety

glasses. Additional PPE may be required based

on institutional animal care and use committee

(IACUC) guidelines.

Waste Disposal
- Disposable nitrile gloves, lab coat, and safety

glasses.

Note: Always inspect PPE for integrity before use. Contaminated PPE should be removed and

disposed of properly.

Operational Plans
1. Engineering Controls:

All work with solid (S,R)-S63845 should be conducted in a certified chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.

Work with solutions should also be performed in a chemical fume hood.

2. Safe Handling Practices:

Avoid direct contact with the skin, eyes, and clothing.
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Minimize the creation of dust and aerosols.

Use the smallest practical quantities for experiments.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Do not eat, drink, or smoke in laboratory areas.

3. Storage:

Store (S,R)-S63845 as a solid at -20°C for long-term stability.[3]

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month,

protected from light.

Avoid repeated freeze-thaw cycles of solutions.

Disposal Plans
Dispose of (S,R)-S63845 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Unused Compound: Treat as chemical waste. Do not dispose of down the drain or in the

regular trash.

Contaminated Materials: All disposable items that have come into contact with (S,R)-
S63845, such as pipette tips, tubes, and gloves, should be collected in a designated, sealed

waste container and disposed of as chemical waste.

Liquid Waste: Solutions containing (S,R)-S63845 should be collected in a clearly labeled,

sealed waste container for chemical waste disposal.

Experimental Protocols
In Vitro Cell Viability Assay
This protocol is a representative example based on studies using the active isomer, S63845.

Objective: To determine the effect of (S,R)-S63845 on the viability of cancer cell lines.
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Materials:

(S,R)-S63845

DMSO (for stock solution)

Appropriate cancer cell line (e.g., H929 multiple myeloma cells)

Cell culture medium (e.g., RPMI-1640) with supplements (e.g., 10% FBS)

96-well plates

Cell viability reagent (e.g., CellTiter-Glo®)

Plate reader

Procedure:

Prepare Stock Solution: Dissolve (S,R)-S63845 in DMSO to create a high-concentration

stock solution (e.g., 10 mM).

Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Prepare serial dilutions of the (S,R)-S63845 stock solution in cell

culture medium to achieve the desired final concentrations. Add the diluted compound to the

appropriate wells. Include a vehicle control (DMSO) and a no-treatment control.

Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C

in a humidified incubator with 5% CO2.

Viability Assessment: Add the cell viability reagent to each well according to the

manufacturer's instructions.

Data Acquisition: Measure the luminescence or absorbance using a plate reader.

Data Analysis: Normalize the results to the vehicle control to determine the percentage of

cell viability. Calculate the IC50 value if applicable.
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In Vivo Murine Xenograft Study
This protocol is a representative example based on studies using the active isomer, S63845.

Objective: To evaluate the anti-tumor efficacy of (S,R)-S63845 in a mouse xenograft model.

Materials:

(S,R)-S63845

Vehicle for in vivo administration (e.g., as described in literature, a solution containing 25mM

HCl and 20% 2-hydroxy propyl β-cyclodextrin has been used for S63845)

Immunocompromised mice (e.g., NOD/SCID)

Human cancer cells for implantation (e.g., MV4-11)

Calipers for tumor measurement

Procedure:

Xenograft Implantation: Subcutaneously implant human cancer cells into the flank of the

mice.

Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

Animal Grouping: Randomize the mice into treatment and control groups.

Compound Administration: Prepare the formulation of (S,R)-S63845 in the appropriate

vehicle. Administer the compound to the treatment group via the desired route (e.g.,

intravenous injection) at a specified dose and schedule. Administer the vehicle alone to the

control group.

Tumor Measurement: Measure the tumor dimensions with calipers at regular intervals.

Monitoring: Monitor the body weight and overall health of the mice throughout the study.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further

analysis if required.
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Data Analysis: Calculate tumor growth inhibition and assess the statistical significance of the

results.
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Caption: Mechanism of Action of S63845.
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Caption: Safe Handling Workflow for (S,R)-S63845.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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